beta-Methyl-alpha,alpha-diphenylpiperidine-1-butyronitrile
CAS No.: 17371-45-8
Cat. No.: VC21071685
Molecular Formula: C22H26N2
Molecular Weight: 318.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17371-45-8 |
|---|---|
| Molecular Formula | C22H26N2 |
| Molecular Weight | 318.5 g/mol |
| IUPAC Name | 3-methyl-2,2-diphenyl-4-piperidin-1-ylbutanenitrile |
| Standard InChI | InChI=1S/C22H26N2/c1-19(17-24-15-9-4-10-16-24)22(18-23,20-11-5-2-6-12-20)21-13-7-3-8-14-21/h2-3,5-8,11-14,19H,4,9-10,15-17H2,1H3 |
| Standard InChI Key | HGKFSYSKZCQWHP-UHFFFAOYSA-N |
| SMILES | CC(CN1CCCCC1)C(C#N)(C2=CC=CC=C2)C3=CC=CC=C3 |
| Canonical SMILES | CC(CN1CCCCC1)C(C#N)(C2=CC=CC=C2)C3=CC=CC=C3 |
Introduction
beta-Methyl-alpha,alpha-diphenylpiperidine-1-butyronitrile, also known by its CAS number 17371-45-8, is a chemical compound that belongs to the class of piperidine derivatives. This compound has garnered interest due to its potential applications in medicinal chemistry, particularly in the development of pharmacological agents targeting various biological pathways.
Synthesis and Preparation
The synthesis of beta-Methyl-alpha,alpha-diphenylpiperidine-1-butyronitrile involves several steps typically associated with piperidine derivatives. The methods for synthesizing this compound may vary, but they generally include the formation of the piperidine ring followed by the introduction of the butyronitrile group.
Research indicates that various synthetic routes can be employed to achieve this compound, including methods that utilize starting materials such as phenylacetonitrile and appropriate piperidine derivatives .
Biological Activity and Applications
The biological activity of beta-Methyl-alpha,alpha-diphenylpiperidine-1-butyronitrile has been explored in several studies, particularly regarding its interaction with neurotransmitter systems.
-
Dopamine Transporter Affinity: Some derivatives of piperidine compounds have shown high affinity for dopamine transporters (DAT), which are critical in the treatment of neurological disorders such as depression and schizophrenia .
-
Potential Therapeutic Uses: The compound may also exhibit properties that could be beneficial in treating conditions related to inflammation and central nervous system disorders. Its role as a potential antagonist for neuropeptides has been noted, indicating possible applications in pain management and anxiety disorders .
Safety and Handling
As with many chemical compounds, safety data sheets (SDS) should be consulted for handling beta-Methyl-alpha,alpha-diphenylpiperidine-1-butyronitrile. Although specific SDS details are not available in the current literature, general precautions should be taken when handling organic nitriles due to their potential toxicity and reactivity.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume